Cas no 1547040-86-7 (2-bromoH-imidazo[1,2-a]pyridin-6-amine)

• Product Name: 2-bromoH-imidazo[1,2-a]pyridin-6-amine
• CAS No: 1547040-86-7
• MF: C₇H₆BrN₃
• MW: 212.046639919281
• MDL: MFCD31814474
• CID: 4701756
• Update Time: 2025-10-28

2-bromoH-imidazo[1,2-a]pyridin-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-bromoH-imidazo[1,2-a]pyridin-6-amine

• MDL： MFCD31814474
• Inchi： 1S/C7H6BrN3/c8-6-4-11-3-5(9)1-2-7(11)10-6/h1-4H,9H2
• InChI Key： OEWCFXBUUGMAQF-UHFFFAOYSA-N
• SMILES： C12=NC(Br)=CN1C=C(N)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 2-bromoH-imidazo[1,2-a]pyridin-6-amine

2-BromoH-imidazo[1,2-a]pyridin-6-amine (CAS No. 1547040-86-7): A Promising Scaffold in Chemical Biology and Drug Discovery

The compound 2-BromoH-imidazo[1,2-a]pyridin-6-amine (referred to as BIMIPYDINE) is a synthetic heterocyclic molecule with a unique structural framework that has garnered significant attention in recent years. Its chemical structure combines the imidazopyridine core with a bromine substituent at the 2-position and an amino group at the 6-position, creating a versatile platform for exploring biological activities and medicinal applications. This compound belongs to the broader class of imidazopyridine derivatives, which are known for their diverse pharmacological profiles and utility in drug design. The CAS registry number 1547040-86-7 uniquely identifies this compound within global chemical databases, facilitating precise identification and research collaboration.

Structurally, BIMIPYDINE features an imidazole ring fused to a pyridine ring system via positions 1 and 2 of the imidazole and positions 3–5 of the pyridine (imidazo[1,2-a]pyridine). The bromine atom at position 2 introduces electron-withdrawing properties and enhances electrophilicity, while the primary amine at position 6 provides nucleophilic reactivity and hydrogen bonding capacity. These features make it an ideal precursor for synthesizing bioactive analogs through nucleophilic substitution reactions or further functionalization. Recent studies have highlighted its potential as a lead compound in anticancer research due to its ability to modulate protein-protein interactions (PPIs), a challenging yet promising therapeutic target.

In chemical synthesis, this molecule serves as a critical intermediate in multi-step organic reactions. A notable approach involves the cyclization of appropriately substituted β-ketoamides under acidic conditions followed by bromination at the imidazole nitrogen. Researchers from the University of California reported in *Organic Letters* (January 2023) that optimizing reaction conditions using microwave-assisted techniques improved yield by up to 85%, reducing synthetic steps compared to conventional methods. The bromine substituent allows for subsequent Suzuki-Miyaura cross-coupling reactions with various arylboronic acids, enabling rapid library generation for high-throughput screening—a key advantage in modern drug discovery pipelines.

Biological evaluations reveal intriguing pharmacological properties of BIMIPYDINE. In vitro assays conducted by Smith et al. (*Journal of Medicinal Chemistry*, March 2023) demonstrated potent inhibition of Aurora kinase B (AURKB), a validated target in cancer therapy associated with mitotic regulation. At concentrations as low as 5 µM, it induced apoptosis in HeLa cells by disrupting spindle assembly checkpoint signaling without significant off-target effects on normal fibroblasts. Structural analysis via X-ray crystallography confirmed that the brominated imidazole moiety binds selectively into the ATP-binding pocket of AURKB through halogen bonding interactions—a mechanism recently elucidated through computational docking studies by Lee’s group (*ACS Medicinal Chemistry Letters*, June 2023).

Another emerging application lies in its role as a brominated aromatic amine scaffold for targeting epigenetic regulators such as histone deacetylases (HDACs). A collaborative study between MIT and Stanford University (published *Nature Communications* July 2023) showed that when functionalized with acyl groups at position 8 of the pyridine ring system, derivatives exhibited histone acetyltransferase (HAT) activation properties. This contrasts with traditional HDAC inhibitors by promoting acetylation rather than inhibiting deacetylation—a novel strategy for treating neurodegenerative diseases where chromatin remodeling plays a critical role.

The electronic properties of BIMIPYDINE enable its use in bioorthogonal chemistry applications. Its electron-deficient imidazole ring facilitates conjugation with fluorophores or nanoparticles under physiological conditions without interfering with cellular processes—a capability validated in live-cell imaging experiments reported by Zhang et al. (*Chemical Science*, September 2023). Researchers successfully attached Alexa Fluor probes via click chemistry to monitor real-time interactions between engineered proteins tagged with this scaffold and their targets within tumor microenvironments.

In drug delivery systems, this compound’s amphiphilic nature when coupled with lipid moieties has shown promise in enhancing membrane permeability of poorly soluble therapeutics. A team from ETH Zurich demonstrated (published *Advanced Materials*, October 2023) that when conjugated to paclitaxel via its amino group using hydrophilic linkers, the resulting prodrug exhibited sustained release kinetics over seven days while maintaining cytotoxic efficacy against MCF-7 breast cancer cells compared to free drug formulations.

Recent advancements also highlight its utility in bioisosteric replacement strategies during lead optimization phases. By replacing chlorine atoms on related scaffolds with bromine groups while maintaining hydrogen bond acceptor properties through strategic amide formation, researchers achieved improved blood-brain barrier penetration for central nervous system drug candidates—critical for treating conditions like glioblastoma multiforme where intratumoral delivery remains problematic.

Safety assessments indicate favorable physicochemical characteristics compared to earlier-generation imidazopyridines lacking halogen substituents. Preclinical data from Phase I trials published *Toxicological Sciences* (February 2024) revealed minimal hepatotoxicity even at doses exceeding therapeutic levels by tenfold when administered intraperitoneally to murine models over four weeks. This stability stems from its optimized lipophilicity balance—logP value measured at 3.8±0.5—which reduces metabolic conversion into reactive intermediates while maintaining target engagement efficiency.

Mechanistic insights gained from cryo-electron microscopy studies provide deeper understanding of its binding modes (*Science Advances*, April 2024). When complexed with mutant forms of BCR-Abl tyrosine kinase found in chronic myeloid leukemia patients resistant to imatinib treatment, BIMIPYDINE derivatives displayed unique π-stacking interactions between their aromatic rings and hydrophobic pockets formed by gatekeeper mutations—offering new avenues for overcoming acquired drug resistance mechanisms.

Synthetic versatility is further exemplified through recent total synthesis efforts involving transition metal catalysis (*Angewandte Chemie*, May 2024). Using palladium-catalyzed cross-coupling reactions on pre-functionalized analogs derived from this scaffold enabled one-pot construction of bicyclic systems containing additional quinoline or benzothiazole units—structures now being evaluated for their dual PPI inhibition/kinase modulation capabilities required for combination therapies.

In neuropharmacology applications (imidazopyridines) are increasingly recognized as modulators of GABA receptor subtypes (*Journal of Neuroscience*, June 2024). While earlier compounds caused off-target sedation effects due to non-selective binding across GABA-A receptor isoforms, selective substitution patterns on BIMIPYDINE’s scaffold achieved unprecedented selectivity toward α5-containing receptors implicated in Alzheimer’s disease pathogenesis—opening opportunities for memory-enhancing agents without CNS depressant side effects.

Radiolabeling studies using carbon isotope tracing (BIMIPYDINE) revealed metabolic pathways distinct from structurally similar compounds (*Analytical Chemistry*, August findings indicate rapid renal clearance within three hours post-administration without significant accumulation—a critical factor for minimizing systemic toxicity during prolonged treatments such as chemotherapy regimens or chronic disease management programs.

Its photochemical stability under UV irradiation was recently characterized (imidazo[1,]-pyridin) demonstrating resistance up to wavelengths commonly used in photodynamic therapy applications (*Photochemical & Photobiological Sciences*, September ). This property allows simultaneous use as both photosensitizer carrier molecule and active pharmaceutical ingredient—advancing multifunctional drug design concepts where single compounds fulfill dual roles previously requiring combination therapies.

Computational modeling has identified novel interaction profiles (brominated aromatic amine) not observed among unmodified analogs through molecular dynamics simulations (*Journal of Chemical Information Modeling*, October ). These models predict enhanced binding affinity toward PD-L1/PD-L receptor interfaces crucial for checkpoint inhibitor therapies—suggesting potential improvements over existing antibodies through smaller molecular size enabling deeper tumor penetration while retaining epitope recognition capabilities comparable to monoclonal antibodies.

In vaccine development contexts (imidazopyr) has been incorporated into lipid nanoparticle formulations (LNP) enhancing mRNA stability without compromising immune response efficacy (*Nature Biotechnology*, November ). Bromination at position two creates steric hindrance that prevents premature degradation while maintaining favorable surface charge characteristics necessary for endosomal escape mechanisms required during vaccine delivery processes.

Cryogenic NMR spectroscopy analysis () confirmed conformational preferences stabilizing specific bioactive conformations under physiological conditions (*Chemical Communications*, December ). This structural rigidity correlates strongly with observed selectivity profiles across multiple enzymatic targets—providing rational design principles when optimizing derivatives targeting protein kinases versus transcription factors simultaneously expressed within diseased tissues.

Thermal stability measurements () show decomposition temperatures exceeding standard pharmaceutical processing requirements even under accelerated stress testing conditions simulating long-term storage scenarios up to six months at elevated temperatures/humidity levels (*International Journal Pharmaceutical Sciences*, January ). This robustness supports scalable manufacturing processes while maintaining consistent potency throughout production cycles—an essential consideration when transitioning compounds from research settings into clinical development phases.